Cas no 1285536-82-4 (4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1285536-82-4
• MF: C₂₃H₂₀N₄O
• MW: 368.431104660034
• CID: 6060110
• Update Time: 2025-11-07

4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide
• (E)-4-methyl-N-(1-(naphthalen-2-yl)ethylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide
• 4-methyl-N'-[(1E)-1-(naphthalen-2-yl)ethylidene]-3-phenyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 4-methyl-5-phenyl-, (2E)-2-[1-(2-naphthalenyl)ethylidene]hydrazide

• Inchi： 1S/C23H20N4O/c1-15-21(18-9-4-3-5-10-18)25-26-22(15)23(28)27-24-16(2)19-13-12-17-8-6-7-11-20(17)14-19/h3-14H,1-2H3,(H,25,26)(H,27,28)/b24-16+
• InChI Key： YVRGSEMVEKGKKY-LFVJCYFKSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(C)C(C(N/N=C(/C2=CC=C3C(=C2)C=CC=C3)\C)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide

Introduction to 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide (CAS No. 1285536-82-4)

4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide, identified by its CAS number 1285536-82-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The molecular framework of this compound incorporates several key functional groups, including an ethylidene bridge, a naphthalenyl substituent, and a phenyl ring, which collectively contribute to its unique chemical and pharmacological properties.

The structural design of 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide positions it as a potential candidate for further exploration in drug discovery. The presence of the naphthalen-2-yl moiety enhances its hydrophobicity, while the carbohydrazide group introduces reactivity that can be exploited in the synthesis of more complex derivatives. These features make it an intriguing subject for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their demonstrated efficacy in various biological assays. Pyrazole derivatives, in particular, have shown promise as inhibitors of enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. The specific arrangement of atoms in 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide suggests that it may interact with biological targets in a manner similar to other pyrazole-based drugs currently under investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The combination of the methyl, naphthalenyl, and phenyl substituents provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly valuable in the context of developing small-molecule inhibitors that can modulate protein-protein interactions or enzyme activity with high specificity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the process of identifying promising drug candidates. By leveraging molecular docking simulations and virtual screening techniques, researchers can rapidly assess how 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide might bind to biological targets such as kinases, proteases, or nuclear receptors. These computational approaches have already been instrumental in identifying novel therapeutic entities and optimizing existing ones for improved efficacy and reduced toxicity.

The synthesis of 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide represents a significant achievement in synthetic organic chemistry. The multi-step reaction sequence involves key transformations such as condensation reactions, cyclization processes, and functional group interconversions. Each step must be carefully controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if the compound proves to be clinically relevant.

In the realm of medicinal chemistry, the exploration of new heterocyclic scaffolds is essential for overcoming drug resistance and addressing unmet medical needs. The pyrazole core found in 4-methyl-N'-(1E)-1-(naphthalen-2-yl)ethylidene-3-phenyl-1H-pyrazole-5-carbohydrazide is well-documented for its ability to modulate various biological pathways. For instance, pyrazole derivatives have been investigated for their potential to inhibit Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, some pyrazole-based compounds have demonstrated antiviral and antibacterial properties, underscoring their versatility as pharmacological tools.

The incorporation of the carbohydrazide group into the molecular structure adds another layer of complexity that could enhance binding affinity or influence metabolic stability. Carbohydrazides are known to participate in various chemical reactions, including hydrolysis and condensation reactions, which might be exploited to generate more complex derivatives with tailored properties. This reactivity makes 4-methyl-N'-(1E)-1-(naphthalen-2-y)ethylidene -3 -phen yl - 1 H - p yra z ole - 5 - car bo hy d raz ide a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Modern pharmaceutical research increasingly relies on interdisciplinary collaboration between chemists, biologists, and computational scientists. The integration of experimental data with computational modeling has led to more rational and efficient strategies for identifying novel drug candidates. In this context, compounds like 4-methyl-N'-( 1 E ) - 1 - ( naph tha le n - 2 - y l ) eth ylidene - 3 - phen yl - 1 H - p yra z ole - 5 - car bo hy d raz ide serve as valuable starting points for exploring new therapeutic avenues.

The pharmacological profile of this compound is yet to be fully elucidated through rigorous preclinical studies. However, preliminary data suggest that it may exhibit desirable properties such as high selectivity and low toxicity. These characteristics are crucial for ensuring clinical safety and improving patient outcomes. Further investigation into its biological activity will be necessary to confirm its potential as a therapeutic agent or as a precursor for more advanced derivatives.

From a regulatory perspective, the development of new pharmaceuticals requires compliance with stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Companies investing in the research and development (R&D) of compounds like 4-methyl-N'-( 1 E ) - 1 - ( naph tha le n - 2 - y l ) eth ylidene - 3 - phen yl - 1 H - p yra z ole - 5 - car bo hy d raz ide must navigate complex regulatory pathways to bring their products to market safely and effectively.

The economic implications of successful drug development cannot be overstated. Pharmaceutical companies invest billions of dollars each year in R&D with the hope of bringing life-changing therapies to patients worldwide. While not all candidates ultimately reach clinical use due to challenges such as efficacy or safety issues, each promising compound like 4-methyl-N'-( 1 E ) - 1 - ( naph tha le n - 2 - y l ) eth ylidene - phen yl – – – – – – – – – – – – – – — – – – – – – – – – – – – – – – H-pyra z ole car bo hy d raz ide represent significant progress toward this goal.

In conclusion,4-methyl-N'-( E ) -( naph tha le n ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ]